Cross-linked porous polyurethane materials featuring dodecaborate clusters as inorganic polyol equivalents†
Chemical Communications Pub Date: 2019-06-05 DOI: 10.1039/C9CC03350E
Abstract
We report the discovery that a perhydroxylated dodecaborate cluster ([B12(OH)12]2−) can act as an inorganic polyol, serving as a molecular cross-linker in the synthesis of polyurethane-based materials. We further demonstrate how the inherent robustness of the utilized boron cluster can effectively enhance the thermal stability of the produced polyurethane materials incorporating [B12(OH)12]2− building blocks compared to analogous polymers made from carbon-based polyols. Ultimately, this approach provides a potential route to tune the chemical and physical properties of soft materials through incorporation of polyhedral boron-rich clusters into the polymer network.
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